Cas no 16776-90-2 (1,3-Dioxolane-2-butanal)

• Product Name: 1,3-Dioxolane-2-butanal
• CAS No: 16776-90-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD09865036
• CID: 50532
• PubChem ID: 10154115
• Update Time: 2025-11-02

1,3-Dioxolane-2-butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-Dioxolan-2-yl)butanal
• 1,3-Dioxolane-2-butanal
• 2-(3-formylpropyl)-1,3-dioxolane
• 4-(2',5'-dioxacyclopentyl)butyl-1-al
• 4-[1.3]dioxolane-2-yl butanal
• 5-(1,3-dioxolan-2-yl)-1-pentanal
• 5,5-ethylenedioxypentanal
• glutaraldehyde monoethylene acetal
• Glutaraldehydemonoac
• Glutaraldehydemonoacetal
• SCHEMBL3535726
• AKOS005073640
• DTXSID90436213
• J-513198
• MFCD09865036
• 16776-90-2
• SS-2968

• MDL： MFCD09865036
• Inchi： 1S/C7H12O3/c8-4-2-1-3-7-9-5-6-10-7/h4,7H,1-3,5-6H2
• InChI Key： NEROWICBJPSXRB-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCC=O

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.43
• PSA: 57.53000
• LogP: -0.33370
• Vapor Pressure: Not available

1,3-Dioxolane-2-butanal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 1,3-Dioxolane-2-butanal

Recent Advances in the Study of 1,3-Dioxolane-2-butanal (CAS: 16776-90-2) and Its Applications in Chemical Biology and Medicine

1,3-Dioxolane-2-butanal (CAS: 16776-90-2) is a versatile chemical compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of various bioactive molecules, including antiviral and anticancer agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 1,3-Dioxolane-2-butanal is its application in the development of novel antiviral drugs. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects against RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral replication cycles, making it a promising candidate for further drug development. Additionally, its low toxicity profile in mammalian cells enhances its appeal as a therapeutic agent.

In the field of oncology, 1,3-Dioxolane-2-butanal has been investigated for its potential to inhibit tumor growth. Recent in vitro and in vivo studies have shown that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that a synthesized analog of 1,3-Dioxolane-2-butanal exhibited significant cytotoxicity against breast cancer cell lines, with minimal effects on normal cells. These findings underscore the compound's potential as a scaffold for designing new anticancer drugs.

The synthesis of 1,3-Dioxolane-2-butanal and its derivatives has also seen significant progress. Recent methodologies have focused on improving yield and selectivity through catalytic processes. For example, a green chemistry approach utilizing organocatalysis has been developed to produce enantiomerically pure forms of the compound, which are crucial for its biological activity. These advancements not only enhance the efficiency of synthesis but also align with the growing demand for sustainable and environmentally friendly chemical processes.

Despite these promising developments, challenges remain in the clinical translation of 1,3-Dioxolane-2-butanal-based therapies. Issues such as bioavailability, metabolic stability, and scalability of synthesis need to be addressed. Future research directions may include the exploration of prodrug strategies to improve pharmacokinetic properties and the development of targeted delivery systems to enhance therapeutic efficacy.

In conclusion, 1,3-Dioxolane-2-butanal (CAS: 16776-90-2) represents a valuable chemical entity with diverse applications in drug discovery and development. The latest research highlights its potential in antiviral and anticancer therapies, as well as advancements in its synthetic methodologies. Continued investigation into its biological mechanisms and optimization of its pharmacological properties will be essential for realizing its full therapeutic potential.